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Compound of Interest

Compound Name: Astragalin

Cat. No.: B1665802

Introduction

Astragalin (Kaempferol-3-O-glucoside) is a flavonoid found in various medicinal plants and
has demonstrated a range of pharmacological activities. To support pharmacokinetic and
toxicokinetic studies in drug development, a sensitive and reliable method for the quantification
of astragalin in biological matrices is essential. This application note details a robust HPLC-
MS/MS method for the determination of astragalin in plasma.

Method Summary

A sensitive and selective high-performance liquid chromatography-tandem mass spectrometry
(HPLC-MS/MS) method was developed and validated for the quantification of astragalin in
plasma. The method involves a simple protein precipitation for sample preparation, followed by
chromatographic separation on a C18 column and detection using a triple quadrupole mass
spectrometer in Multiple Reaction Monitoring (MRM) mode. Quercetin is utilized as an internal
standard (IS) to ensure accuracy and precision. The method is demonstrated to be suitable for
pharmacokinetic studies.[1][2]

Chromatographic and Mass Spectrometric
Conditions

The following tables summarize the optimized parameters for the HPLC-MS/MS analysis of
astragalin.
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Table 1: HPLC Parameters

Parameter Value
Column ZORBAX SB-C18[1][2]
Mobile Phase Methanol:Water (80:20, v/v) with 10 mmol/L
Ammonium Acetate and 0.15% Formic Acid[1]
Flow Rate 0.3 mL/min
Column Temperature 30°C
Injection Volume 10 pyL
Table 2: Mass Spectrometry Parameters
Parameter Value

lonization Mode

Electrospray lonization (ESI), Positive or

Negative

Scan Type

Multiple Reaction Monitoring (MRM)

MRM Transition (Astragalin)

m/z 449.1 - 287.1

MRM Transition (IS - Quercetin)

m/z 301.1 - 151.1

Drying Gas Temperature 350 °C
Nebulizer Pressure 35 psig
Capillary Voltage 3500V

Method Validation Summary

The method was validated according to regulatory guidelines, and the key results are

summarized below.

Table 3: Method Validation Parameters
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Parameter Result

Linearity Range 1.00 - 1000 ng/mL

Correlation Coefficient (r2) >0.99

Lower Limit of Quantification (LLOQ) 1.00 ng/mL

Intra-day Precision (RSD%) <11.9%

Inter-day Precision (RSD%) <11.9%

Accuracy (RE%) Within £15%

Extraction Recovery > 87%

Matrix Effect No significant matrix effect observed

Experimental Protocols

1.

Standard and Quality Control (QC) Sample Preparation

Stock Solutions: Prepare stock solutions of astragalin and quercetin (Internal Standard) in
methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Serially dilute the astragalin stock solution with methanol to
prepare working standard solutions for the calibration curve (e.g., 10, 20, 50, 100, 200, 500,
1000, and 2000 ng/mL).

QC Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 2, 200,
and 800 ng/mL) from a separate stock solution.

Internal Standard Working Solution: Dilute the quercetin stock solution with methanol to a
final concentration of 100 ng/mL.

. Plasma Sample Preparation (Protein Precipitation)

Aliquot 100 pL of plasma sample (blank, standard, or QC) into a 1.5 mL microcentrifuge
tube.
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Add 20 pL of the internal standard working solution (100 ng/mL Quercetin) and vortex for 30
seconds.

Add 800 pL of methanol to precipitate proteins.
Vortex the mixture for 5 minutes.
Centrifuge at 12,000 x g for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen at 40 °C.

Reconstitute the residue in 150 pL of the mobile phase.
Vortex for 1 minute and centrifuge at 12,000 x g for 5 minutes.
Transfer the supernatant to an HPLC vial for analysis.
. HPLC-MS/MS Analysis
Set up the HPLC and mass spectrometer with the parameters listed in Tables 1 and 2.
Equilibrate the column with the mobile phase for at least 30 minutes.
Inject 10 pL of the prepared sample into the HPLC-MS/MS system.
Acquire data in MRM mode for astragalin and the internal standard.
. Data Analysis
Integrate the peak areas for astragalin and the internal standard.
Calculate the peak area ratio of astragalin to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards using a weighted (1/x?) linear regression.

Determine the concentration of astragalin in the QC and unknown samples from the
calibration curve.
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Caption: Experimental workflow for the quantification of Astragalin in plasma.
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Caption: Logical relationship of key method validation parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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